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Compound of Interest

Compound Name: 5-(3,4-Dimethylphenyl)oxazole

CAS No.: 1378416-66-0

Cat. No.: B1397094

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Oxazole Scaffold in Modern Medicinal
Chemistry
The oxazole nucleus, a five-membered aromatic heterocycle containing one nitrogen and one oxygen

atom, represents a cornerstone in contemporary drug discovery.[1] Its unique electronic properties and

ability to engage in various non-covalent interactions with biological targets have cemented its status as

a privileged scaffold.[1] Oxazole derivatives exhibit a remarkable breadth of biological activities,

including anti-inflammatory, antimicrobial, antifungal, and anticancer properties.[2][3] This guide

focuses on a specific derivative, 5-(3,4-Dimethylphenyl)oxazole, providing a comprehensive overview

of its synthesis, characterization, and potential applications for researchers in the pharmaceutical

sciences.
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Compound Name 5-(3,4-Dimethylphenyl)oxazole

CAS Number 1378416-66-0

Molecular Formula C₁₁H₁₁NO

Molecular Weight 173.21 g/mol

Chemical Structure (See Figure 1)

digraph "chemical_structure" {

graph [layout=neato, overlap=false, splines=true, maxiter=1000, start=1234];

node [shape=plaintext, fontname="sans-serif", fontsize=12];

edge [fontname="sans-serif", fontsize=12];

// Nodes for the oxazole ring

N1 [label="N", pos="0,0!"];

O2 [label="O", pos="1.2,0.5!"];

C3 [label="C", pos="1.2,-0.5!"];

C4 [label="C", pos="0,-1!"];

C5 [label="C", pos="-0.8,-0.5!"];

// Nodes for the dimethylphenyl group

C6 [label="C", pos="-2,0!"];

C7 [label="C", pos="-2.7,1!"];

C8 [label="C", pos="-3.9,0.8!"];

C9 [label="C", pos="-4.4,-0.2!"];

C10 [label="C", pos="-3.7,-1.2!"];

C11 [label="C", pos="-2.5,-1!"];

C12 [label="C", pos="-4.7,1.8!"]; // Methyl group

C13 [label="C", pos="-5.6,-0.4!"]; // Methyl group

// Edges for the oxazole ring

N1 -- O2 [label=""];

O2 -- C3 [label=""];

C3 -- C4 [label=""];
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C4 -- C5 [label=""];

C5 -- N1 [label=""];

// Edges for the dimethylphenyl group

C5 -- C6 [label=""];

C6 -- C7 [label=""];

C7 -- C8 [label=""];

C8 -- C9 [label=""];

C9 -- C10 [label=""];

C10 -- C11 [label=""];

C11 -- C6 [label=""];

C8 -- C12 [label="CH₃"];

C9 -- C13 [label="CH₃"];

// Double bonds

N1 -- C3 [style=double];

C4 -- C5 [style=double];

C6 -- C7 [style=double];

C8 -- C9 [style=double];

C10 -- C11 [style=double];

}

Figure 1: Chemical Structure of 5-(3,4-Dimethylphenyl)oxazole.

Synthesis of 5-(3,4-Dimethylphenyl)oxazole: A Practical
Approach
The synthesis of 5-substituted oxazoles is well-documented, with the Van Leusen oxazole synthesis

being a prominent and efficient method.[4] This reaction involves the condensation of an aldehyde with

tosylmethyl isocyanide (TosMIC).

The Van Leusen Oxazole Synthesis: Mechanism and
Rationale
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The Van Leusen reaction is a powerful tool for the formation of the oxazole ring from an aldehyde and

TosMIC. The reaction proceeds through a multi-step mechanism that begins with the deprotonation of

TosMIC, followed by a nucleophilic attack on the aldehyde. A subsequent cyclization and elimination of

the tosyl group yields the desired oxazole.

Reactants

Reaction Pathway Product
3,4-Dimethylbenzaldehyde

Nucleophilic attack on aldehydeTosylmethyl isocyanide (TosMIC) Deprotonation of TosMIC 5-endo-dig cyclization Elimination of Tosyl group 5-(3,4-Dimethylphenyl)oxazole

Click to download full resolution via product page

Figure 2: Workflow for the Van Leusen Synthesis of 5-(3,4-Dimethylphenyl)oxazole.

Experimental Protocol: Van Leusen Synthesis
Materials:

3,4-Dimethylbenzaldehyde

Tosylmethyl isocyanide (TosMIC)

Potassium carbonate (K₂CO₃)

Methanol (MeOH)

Dichloromethane (DCM)

Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Brine

Anhydrous magnesium sulfate (MgSO₄)

Silica gel for column chromatography
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Hexanes

Ethyl acetate

Procedure:

To a solution of 3,4-dimethylbenzaldehyde (1.0 eq) in methanol, add tosylmethyl isocyanide (1.1 eq).

Add potassium carbonate (2.0 eq) portion-wise with stirring.

Heat the reaction mixture to reflux and monitor the reaction progress by thin-layer chromatography

(TLC).

Upon completion, cool the reaction mixture to room temperature and remove the methanol under

reduced pressure.

Partition the residue between dichloromethane and water.

Separate the organic layer and wash sequentially with saturated aqueous sodium bicarbonate

solution and brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced

pressure.

Purify the crude product by column chromatography on silica gel using a gradient of hexanes and

ethyl acetate to afford pure 5-(3,4-dimethylphenyl)oxazole.

Spectroscopic Characterization
While experimental spectroscopic data for 5-(3,4-dimethylphenyl)oxazole is not readily available in

the public domain, the following data is predicted based on the analysis of structurally similar

compounds, such as 5-phenyloxazole and other 5-aryloxazole derivatives.

Predicted ¹H NMR Data (400 MHz, CDCl₃)
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Chemical Shift (δ,
ppm)

Multiplicity Integration Assignment

~7.9 s 1H H-2 (oxazole ring)

~7.5 s 1H H-4 (oxazole ring)

~7.3-7.4 m 3H Aromatic protons

~2.3 s 6H 2 x Ar-CH₃

Predicted ¹³C NMR Data (100 MHz, CDCl₃)
Chemical Shift (δ, ppm) Assignment

~151 C-2 (oxazole ring)

~150 C-5 (oxazole ring)

~138 Quaternary aromatic C (attached to CH₃)

~137 Quaternary aromatic C (attached to CH₃)

~130 Aromatic CH

~128 Quaternary aromatic C (attached to oxazole)

~126 Aromatic CH

~124 Aromatic CH

~122 C-4 (oxazole ring)

~20 Ar-CH₃

Predicted Infrared (IR) Spectroscopy Data
Wavenumber (cm⁻¹) Functional Group Assignment

~3120-3080 C-H stretching (aromatic & oxazole)

~2920, 2860 C-H stretching (methyl)

~1610, 1580, 1500 C=C and C=N stretching (aromatic & oxazole)

~1100-1000 C-O-C stretching (oxazole)
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Predicted Mass Spectrometry (MS) Data
The electron ionization (EI) mass spectrum is expected to show a prominent molecular ion peak (M⁺) at

m/z = 173. Key fragmentation patterns would likely involve the loss of CO (m/z = 145) and subsequent

fragmentation of the dimethylphenyl and oxazole moieties.

Potential Applications in Drug Discovery
The oxazole scaffold is a well-established pharmacophore in medicinal chemistry, with derivatives

exhibiting a wide array of biological activities.[3] While specific biological data for 5-(3,4-
dimethylphenyl)oxazole is not yet published, its structural features suggest potential for investigation

in several therapeutic areas.

5-(3,4-Dimethylphenyl)oxazole

Potential Biological Activities

Core Scaffold

Anti-inflammatory

Inhibition of inflammatory mediators

Anticancer

Cytotoxicity against cancer cell lines

Antimicrobial

Activity against pathogenic microbes

Click to download full resolution via product page

Figure 3: Potential Therapeutic Applications of the 5-(3,4-Dimethylphenyl)oxazole Scaffold.

Anti-inflammatory Activity: Many 5-aryloxazole derivatives have been shown to possess anti-

inflammatory properties.[3] The mechanism often involves the inhibition of key enzymes in the

inflammatory cascade, such as cyclooxygenases (COX) or lipoxygenases (LOX).

Anticancer Potential: The oxazole ring is a common feature in a number of anticancer agents.[3] The

planar aromatic structure of 5-(3,4-dimethylphenyl)oxazole could allow for intercalation with DNA or

interaction with the active sites of enzymes crucial for cancer cell proliferation.

Antimicrobial Properties: The nitrogen and oxygen heteroatoms in the oxazole ring can act as

hydrogen bond acceptors, facilitating interactions with microbial enzymes and potentially disrupting
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essential cellular processes.[2]

Conclusion and Future Directions
5-(3,4-Dimethylphenyl)oxazole is a readily accessible derivative of the medicinally important oxazole

class of heterocyclic compounds. While specific biological and spectroscopic data for this particular

molecule are yet to be extensively reported, its synthesis is straightforward via established methods like

the Van Leusen reaction. The predicted spectroscopic data provides a solid foundation for its

identification and characterization. Based on the known pharmacological profile of related 5-

aryloxazoles, this compound represents a promising candidate for screening in various drug discovery

programs, particularly in the areas of inflammation, oncology, and infectious diseases. Further

investigation into the biological activities of 5-(3,4-dimethylphenyl)oxazole is warranted to fully

elucidate its therapeutic potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended

for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we

make no warranties, express or implied, regarding the fitness of this product for every specific

experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits

your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of essential

and advanced chemicals, empowering scientists and

researchers to drive progress in science and industry.

Contact
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Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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